![molecular formula C16H15F2NOS B3543215 N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide](/img/structure/B3543215.png)
N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide
Overview
Description
N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide is a chemical compound that is widely used in scientific research. It is a thioacetamide derivative that has been synthesized and studied for its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide is not fully understood. However, studies have shown that it interacts with specific targets in the body, such as enzymes and receptors, to exert its effects. It has been shown to inhibit the growth of bacteria and fungi by interfering with their metabolic pathways. It has also been shown to modulate the activity of certain enzymes involved in cancer cell proliferation and inflammation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways. Additionally, it has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. It is also stable and can be stored for long periods without degradation. However, it also has some limitations. It can be toxic to cells at high concentrations, and its mechanism of action is not fully understood. Additionally, it may have off-target effects that could interfere with experimental results.
Future Directions
There are several future directions for research on N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer, diabetes, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand how it interacts with specific targets in the body. Additionally, further research is needed to determine its safety and efficacy in human clinical trials.
Scientific Research Applications
N-(2,4-difluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has been widely used in scientific research due to its potential applications in various fields. It has been studied for its antibacterial, antifungal, and anti-inflammatory properties. It has also been investigated for its potential use as a therapeutic agent for cancer, diabetes, and neurodegenerative diseases.
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2NOS/c1-11-4-2-3-5-12(11)9-21-10-16(20)19-15-7-6-13(17)8-14(15)18/h2-8H,9-10H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICLJDEQUKMFEAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NC2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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